Cas no 862129-71-3 (2-(4-methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 862129-71-3
• MF: C₁₃H₂₃BO₄S
• MW: 286.195323228836
• MDL: MFCD18383331
• CID: 2086367
• PubChem ID: 58834552
• Update Time: 2025-06-11

2-(4-methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylsulfonylcyclohex-1-enyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• SRPUOWRTMIEPTA-UHFFFAOYSA-N
• 4,4,5,5-Tetramethyl-2-(4-(methylsulfonyl)cyclohex-1-enyl)-1,3,2-dioxaborolane
• (+/-)-2-(4-methanesulfonyl-cyclohex-1-enyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-methylsulfonylcyclohexen-1-yl)-1,3,2-dioxaborolane
• 2-(4-methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[4-(methylsulfonyl)-1-cyclohexen-1-yl]-1,3,2-dioxaborolane
• PS-17525
• 862129-71-3
• starbld0000521
• F88260
• DB-152966
• MFCD18383331
• 4-(Methylsulfonyl)-1-cyclohexene-1-boronic Acid Pinacol Ester
• 4-Methanesulfonylcyclohex-1-ene-1-boronic Acid Pinacol Ester
• 4,4,5,5-Tetramethyl-2-(4-(methylsulfonyl)cyclohex-1-en-1-yl)-1,3,2-dioxaborolane
• SY322559
• SCHEMBL519971
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[4-(methylsulfonyl)-1-cyclohexen-1-yl]-

• MDL： MFCD18383331
• Inchi： 1S/C13H23BO4S/c1-12(2)13(3,4)18-14(17-12)10-6-8-11(9-7-10)19(5,15)16/h6,11H,7-9H2,1-5H3
• InChI Key： SRPUOWRTMIEPTA-UHFFFAOYSA-N
• SMILES： S(C)(C1CC=C(B2OC(C)(C)C(C)(C)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 286.1410106g/mol
• Monoisotopic Mass: 286.1410106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(4-methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 862129-71-3)

2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 862129-71-3) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is a boronic ester derivative and is characterized by its unique structural features and chemical properties. The compound's structure includes a cyclohexene ring substituted with a methanesulfonyl group and a dioxaborolane moiety, which imparts it with high reactivity and stability in various chemical reactions.

The dioxaborolane moiety in 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly noteworthy due to its ability to participate in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and pharmaceuticals. The methanesulfonyl group on the cyclohexene ring further enhances the compound's reactivity and selectivity in these coupling reactions, making it an invaluable intermediate in the synthesis of complex organic molecules.

Recent research has highlighted the potential applications of 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel anti-cancer drugs. The unique combination of the cyclohexene ring and the dioxaborolane moiety allows for the precise modification of molecular structures, which is crucial for optimizing drug efficacy and reducing side effects.

In addition to its applications in medicinal chemistry, 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also shown promise in materials science. Researchers at the University of California have explored its use in the synthesis of advanced polymers and functional materials. The compound's ability to undergo controlled polymerization reactions makes it a valuable precursor for developing materials with tailored properties for applications such as drug delivery systems and electronic devices.

The synthesis of 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with a cyclohexene derivative that is functionalized with a methanesulfonyl group. This intermediate is then reacted with pinacol diborane to form the desired dioxaborolane product. The reaction conditions are carefully optimized to ensure high yields and purity of the final compound.

The physical properties of 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane include its solubility in common organic solvents such as dichloromethane and tetrahydrofuran (THF). Its melting point and boiling point are also well-characterized and contribute to its stability under various reaction conditions. These properties make it suitable for use in both laboratory-scale syntheses and industrial processes.

In conclusion, 2-(4-Methanesulfonylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 862129-71-3) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an essential building block for the synthesis of complex organic molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific research.